![molecular formula C15H16N4 B5781549 (1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine CAS No. 156136-65-1](/img/structure/B5781549.png)
(1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine
Overview
Description
(1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine, also known as BTA-DMH, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of (1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine is not fully understood. However, it is believed to exert its inhibitory effects on enzymes through a reversible binding mechanism. This compound has also been shown to interact with DNA and RNA, although the significance of this interaction is not yet clear.
Biochemical and Physiological Effects
This compound has been shown to exhibit antioxidant and anti-inflammatory properties. It has also been investigated for its potential neuroprotective effects, particularly in the treatment of Alzheimer's disease. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using (1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine in lab experiments is its relatively low toxicity compared to other chemical compounds. However, its solubility in water is limited, which may pose challenges in certain experimental settings. Additionally, the lack of a clear understanding of its mechanism of action may limit its potential applications.
Future Directions
There are several potential future directions for research on (1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential applications as a fluorescent probe for imaging applications. Overall, this compound holds promise as a versatile chemical compound with potential applications in various scientific research fields.
Synthesis Methods
(1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine can be synthesized through a two-step process. The first step involves the reaction between 2,5-dimethylphenylamine and 1H-1,2,3-benzotriazole in the presence of a base catalyst. The resulting intermediate is then treated with formaldehyde and a reducing agent to yield the final product, this compound.
Scientific Research Applications
(1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine has been studied for its potential applications in various scientific research fields, including biochemistry, pharmacology, and medicinal chemistry. It has been shown to exhibit inhibitory effects on several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. Additionally, this compound has been investigated for its potential use as a fluorescent probe for imaging applications.
properties
IUPAC Name |
N-(benzotriazol-1-ylmethyl)-2,5-dimethylaniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4/c1-11-7-8-12(2)14(9-11)16-10-19-15-6-4-3-5-13(15)17-18-19/h3-9,16H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKSPWMAGTDOLFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NCN2C3=CC=CC=C3N=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801215143 | |
Record name | N-(2,5-Dimethylphenyl)-1H-benzotriazole-1-methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801215143 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
156136-65-1 | |
Record name | N-(2,5-Dimethylphenyl)-1H-benzotriazole-1-methanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=156136-65-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(2,5-Dimethylphenyl)-1H-benzotriazole-1-methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801215143 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.